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Compound of Interest

Compound Name: 4-Aminoantipyrine hydrochloride

Cat. No.: B1265507

Essential Safety and Handling Guide for 4-
Aminoantipyrine Hydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Aminoantipyrine hydrochloride in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Chemical Identifier:
¢ Name: 4-Aminoantipyrine hydrochloride

e Synonyms: 4-Amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one hydrochloride, Ampyrone
hydrochloride

o CAS Number: 83-07-8 (for 4-Aminoantipyrine base)

Hazard Summary: 4-Aminoantipyrine hydrochloride is harmful if swallowed and causes skin
and serious eye irritation.[1] It may also cause respiratory irritation.[1][2] It is a combustible
solid that can form explosive dust mixtures in the air.[3][4]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent contact and inhalation.
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PPE Category Specific Requirements Rationale

) Chemical safety goggles or Protects against dust particles
Eye and Face Protection o i
glasses with side shields.[3][4] and splashes.

) ] Nitrile rubber gloves and a lab Prevents skin contact and
Skin Protection L
coat or overalls.[1][4] irritation.[1]

Use in a well-ventilated area. A
NIOSH/MSHA approved
) ) respirator is necessary if dust Minimizes inhalation of harmful
Respiratory Protection o ] ]
formation is unavoidable or if dust.

exposure limits are exceeded.

[3](5]

Handling and Storage Procedures

Operational Plan:
o Preparation: Ensure an eyewash station and safety shower are readily accessible.[3]
» Weighing and Handling:

o Handle in a designated area, preferably within a fume hood or a well-ventilated space, to
keep airborne concentrations low.[1][3]

o Avoid generating dust.[3] Use appropriate tools for transfer.
o Wash hands thoroughly after handling.[1][3]
o Do not eat, drink, or smoke in the handling area.[1]
e Storage:
o Store in a cool, dry, and well-ventilated place.[2][3]
o Keep containers tightly closed.[2]

o Protect from direct sunlight and moisture.[2][5]
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o Store away from incompatible materials such as strong oxidizing agents, strong acids,

acid anhydrides, and acid chlorides.[3][5]

Emergency and First Aid Measures

Immediate response is critical in case of exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3] Seek medical
attention.[2][3]

Skin Contact

Remove contaminated clothing.[1] Flush skin
with plenty of soap and water for at least 15
minutes.[3] Seek medical attention if irritation
persists.[1][3]

Move the affected person to fresh air.[1][3] If
breathing is difficult, provide oxygen.[3] Seek

Inhalation
medical attention if symptoms like coughing
appear.[1][3]
Do NOT induce vomiting. If the person is
conscious, give 2-4 cupfuls of water or milk.[3]
Ingestion Never give anything by mouth to an

unconscious person.[3] Seek immediate medical
attention.[2][3]

Spill and Disposal Plan

Spill Response:

e Evacuate: Evacuate unnecessary personnel from the spill area.[2]

» Ventilate: Ensure the area is well-ventilated.[2]

e Containment:
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[e]

Wear appropriate PPE as outlined above.[2]

o

Avoid creating dust.[3]

[¢]

Carefully sweep or vacuum the spilled material.[3]

[¢]

Place the collected material into a suitable, labeled container for disposal.[3]

o Decontamination: Clean the spill area thoroughly.
Disposal Plan:

» Dispose of 4-Aminoantipyrine hydrochloride and any contaminated materials as
hazardous waste.[6]

» All waste must be handled in accordance with local, state, and federal regulations.[4]
» Do not allow the chemical to enter drains or waterways.[1][7]

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Experimental Workflow for Handling 4-
Aminoantipyrine Hydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aminoantipyrine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265507#personal-protective-equipment-for-
handling-4-aminoantipyrine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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